Cas no 95332-75-5 (2,4-Pentanedione, 3,3'-[1,6-hexanediylbis(thio)]bis-)

2,4-Pentanedione, 3,3'-[1,6-hexanediylbis(thio)]bis- structure
95332-75-5 structure
Product Name:2,4-Pentanedione, 3,3'-[1,6-hexanediylbis(thio)]bis-
CAS No:95332-75-5
MF:C16H26O4S2
MW:346.505242824554
CID:735043
PubChem ID:71330828
Update Time:2025-04-19

2,4-Pentanedione, 3,3'-[1,6-hexanediylbis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3,3'-[1,6-hexanediylbis(thio)]bis-
    • 3-[6-(2,4-dioxopentan-3-ylsulfanyl)hexylsulfanyl]pentane-2,4-dione
    • 3,3'-(Hexane-1,6-diyldisulfanediyl)di(pentane-2,4-dione)
    • DTXSID90759479
    • 95332-75-5
    • Inchi: 1S/C16H26O4S2/c1-11(17)15(12(2)18)21-9-7-5-6-8-10-22-16(13(3)19)14(4)20/h15-16H,5-10H2,1-4H3
    • InChI Key: ILVYGHCLBMQHDF-UHFFFAOYSA-N
    • SMILES: S(C(C(C)=O)C(C)=O)CCCCCCSC(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 346.12725165g/mol
  • Monoisotopic Mass: 346.12725165g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 119Ų
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